Cas no 56224-37-4 (Piperazine, 1-(5-chloro-2,4-dinitrophenyl)-4-methyl-)

• Product Name: Piperazine, 1-(5-chloro-2,4-dinitrophenyl)-4-methyl-
• CAS No: 56224-37-4
• MF: C₁₁H₁₃ClN₄O₄
• MW: 300.69832110405
• CID: 349449
• PubChem ID: 71444788
• Update Time: 2025-04-19

Piperazine, 1-(5-chloro-2,4-dinitrophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(5-chloro-2,4-dinitrophenyl)-4-methyl-
• 1-(5-chloro-2,4-dinitrophenyl)-4-methylpiperazine
• DTXSID90853542
• 56224-37-4

• Inchi： 1S/C11H13ClN4O4/c1-13-2-4-14(5-3-13)10-6-8(12)9(15(17)18)7-11(10)16(19)20/h6-7H,2-5H2,1H3
• InChI Key： DIABNXZKBCUICI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.06269
• Monoisotopic Mass: 300.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 92.76